2-(4-Fluorophenoxy)propyl chloride

• Molecular Formula: C9H10ClFO
• Molecular Weight: 188.62 g/mol
• IUPAC Name: 1-(1-chloropropan-2-yloxy)-4-fluorobenzene
• InChI: InChI=1S/C9H10ClFO/c1-7(6-10)12-9-4-2-8(11)3-5-9/h2-5,7H,6H2,1H3
• InChI Key: CKIGJFCPSYMFHR-UHFFFAOYSA-N
• Canonical SMILES: CC(CCl)OC1=CC=C(C=C1)F

Description

2-(4-Fluorophenoxy)propyl chloride is an organofluorine compound featuring a propyl chain with a terminal chloride group and a 4-fluorophenoxy substituent. Its molecular formula is C₉H₁₁ClFO (inferred from related hydrochloride salts in and ). This compound is primarily used as a reactive intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its electrophilic chloride group and the electron-withdrawing fluorine substituent.

Comparison with Similar Compounds

2-(4-Chloro-2-methylphenoxy)propionic Acid

Molecular Formula : C₁₀H₁₁ClO₃
Key Features :

• Substituents: 4-Chloro and 2-methyl groups on the phenoxy ring.
• Functional Group : Carboxylic acid.
• Hazard Profile : Classified as "very toxic" with stringent workplace controls (e.g., enclosed processes, ventilation) due to corrosivity and sensitization risks .

Comparison :

• Reactivity: The carboxylic acid group enables salt formation and esterification, contrasting with the nucleophilic substitution reactivity of the chloride in 2-(4-fluorophenoxy)propyl chloride.
• Toxicity: The chloro-methylphenoxy moiety increases toxicity compared to the fluorophenoxy group, which is less electronegative and generally less reactive in biological systems.

[3-(4-Fluorophenoxy)propyl]amine

Molecular Formula: C₉H₁₂FNO Key Features:

• Substituents: 4-Fluorophenoxy group.
• Functional Group : Primary amine.
• Applications: Forms hydrochloride salts (e.g., C₉H₁₃ClFNO) for pharmaceutical synthesis .

Comparison :

• Basicity: The amine group allows for protonation and salt formation, unlike the neutral chloride in 2-(4-fluorophenoxy)propyl chloride.
• Solubility : The hydrochloride derivative is water-soluble, whereas the chloride version may hydrolyze slowly in aqueous environments.

(R)-O-(2-(4-Chlorophenoxy)propyl)hydroxylamine Hydrochloride

Molecular Formula: C₉H₁₄Cl₂NO₂ Key Features:

• Substituents: 4-Chlorophenoxy group.
• Functional Group : Hydroxylamine hydrochloride.
• Stereochemistry : (R)-configuration influences biological activity .

Comparison :

• Applications: Used in chiral synthesis, whereas 2-(4-fluorophenoxy)propyl chloride is more suited for alkylation reactions.

Propyl[2-(2,4,6-trichlorophenoxy)ethyl]carbamoyl Chloride

Molecular Formula: C₁₃H₁₄Cl₄NO₂ Key Features:

• Substituents: Trichlorophenoxy and carbamoyl chloride groups.
• Hazard Profile : Industrial-grade compound with high chlorine content, requiring ISO/REACH certifications .

Comparison :

• Reactivity: The trichlorophenoxy group and carbamoyl chloride make this compound more reactive (and hazardous) than 2-(4-fluorophenoxy)propyl chloride.
• Complexity : The additional chlorine atoms and carbamoyl group limit its use in fine chemical synthesis compared to the simpler fluorinated analog.

Data Table: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Substituents	Functional Group	Hazard Class	Key Applications
2-(4-Fluorophenoxy)propyl chloride	C₉H₁₁ClFO	4-Fluorophenoxy	Chloride	Irritant (Xi, Xn)	Pharmaceutical intermediates
2-(4-Chloro-2-methylphenoxy)propionic acid	C₁₀H₁₁ClO₃	4-Chloro-2-methylphenoxy	Carboxylic acid	Very toxic	Agrochemicals
[3-(4-Fluorophenoxy)propyl]amine	C₉H₁₂FNO	4-Fluorophenoxy	Amine	Irritant	Drug salt synthesis
(R)-O-(2-(4-Chlorophenoxy)propyl)hydroxylamine HCl	C₉H₁₄Cl₂NO₂	4-Chlorophenoxy	Hydroxylamine HCl	Corrosive	Chiral building blocks
Propyl[2-(2,4,6-trichlorophenoxy)ethyl]carbamoyl chloride	C₁₃H₁₄Cl₄NO₂	2,4,6-Trichlorophenoxy	Carbamoyl chloride	Industrial hazard	Pesticide synthesis